Methyl 12-hydroxy-9(E)-octadecenoate

• CAS: 23224-20-6
• Molecular Formula: C19H36O3
• Molecular Weight: 312.5 g/mol
• InChI: InChI=1S/C19H36O3/c1-3-4-5-12-15-18(20)16-13-10-8-6-7-9-11-14-17-19(21)22-2/h10,13,18,20H,3-9,11-12,14-17H2,1-2H3/b13-10+
• InChIKey: XKGDWZQXVZSXAO-JLHYYAGUSA-N
• Solubility: Soluble in alcohol, ether

Methyl 12-Hydroxy-9(E)-Octadecenoate (CAS 23224-20-6): A trans-Configured Hydroxy Fatty Acid Methyl Ester for Life Science Research and Industrial Formulation

Methyl 12-hydroxy-9(E)-octadecenoate (CAS 23224-20-6), systematically named methyl (9E,12R)-12-hydroxyoctadec-9-enoate and commonly referred to as methyl ricinelaidate, is the trans (E) stereoisomer of the naturally abundant methyl ricinoleate . This long-chain hydroxy fatty acid methyl ester (molecular formula C19H36O3, molecular weight 312.49 g/mol) features a secondary hydroxyl group at C-12 and a trans-configured double bond at C-9, a stereochemical signature that governs its physicochemical behavior and its utility as a non-natural reference standard and synthetic intermediate . It is commercially available at >99% purity (GC) as a liquid at room temperature and is used exclusively in research and industrial laboratories .

› Trans-configured analytical reference standard for lipidomics and GC-MS calibration

› Stereochemically defined permeation enhancer for transdermal formulation research

› Polymer stereochemistry probe for bio-based material design

Why Methyl Ricinoleate Cannot Replace Methyl 12-Hydroxy-9(E)-Octadecenoate in Research and Industrial Workflows

Although methyl ricinoleate (CAS 141-24-2, the cis isomer) and methyl 12-hydroxy-9(E)-octadecenoate (CAS 23224-20-6, the trans isomer) share an identical molecular formula, their spatial arrangement at the Δ9 double bond produces distinct physicochemical and functional profiles that preclude straightforward interchange . The trans configuration yields a more linear molecular geometry with higher melting point, different solubility parameters, and altered packing behavior compared to the bent cis isomer, directly impacting its performance in crystallization, chromatography, and formulation systems . In transdermal permeation studies, the trans-methyl ester and cis-methyl ester were tested side-by-side and demonstrated comparable enhancer activity, but the stereochemical identity was critical for structure-activity relationship (SAR) interpretation and reproducible data [1]. For polymer synthesis, the cis-configured methyl ricinoleate preserves the natural configuration required for biodegradable poly(ricinoleic acid) with 100% cis structure; the trans isomer yields polymers with fundamentally different backbone geometry and mechanical properties, making them non-substitutable in material design [2]. These stereochemistry-governed differences mean that procurement decisions cannot be based on chemical formula alone.

Cis isomer (methyl ricinoleate) may not substitute directly: trans geometry alters molecular packing, thermal behavior, and crystallization.

Polymer backbone stereochemistry depends on monomer geometry; cis monomer yields 100% cis polymer, trans monomer yields distinct material properties.

Permeation enhancement SAR interpretation requires matched stereochemistry; cis and trans isomers may exhibit different mechanism profiles.

• [1] Santos, P. et al. Monohydroxylation and esterification as determinants of the effects of cis- and trans-9-octadecenoic acids on the permeation of hydrocortisone and 5-fluorouracil across hairless mouse skin in vitro. Int. J. Pharm. 2001, 212, 41-52. View Source
• [2] Wang, L. et al. Synthesis of high molecular weight poly(ricinoleic acid) via direct solution polycondensation in hydrophobic ionic liquids. RSC Sustain. 2024, 2, 2541-2548. View Source

Quantitative Evidence for Differentiating Methyl 12-Hydroxy-9(E)-Octadecenoate from Closest Analogs

Defined trans Stereochemistry Enables Reproducible Permeation Enhancement Independent of the cis Isomer

In a direct head-to-head comparison using excised hairless mouse skin, the methyl ester of trans-12-hydroxy-9-octadecenoic acid (the target compound class) enhanced the transdermal flux of hydrocortisone by 327–720-fold and 5-fluorouracil by 42–74-fold relative to propylene glycol vehicle alone, an effect comparable to that of its cis-methyl ester counterpart but 200–300-fold greater than the parent trans-hydroxy fatty acid [1]. The quantitative parity between trans and cis methyl esters means that researchers can select either stereoisomer for permeation studies without loss of enhancer potency, but the trans isomer provides a critical SAR control for differentiating stereochemistry-dependent vs. stereochemistry-independent mechanisms in formulation development [1].

Transdermal Flux

Head-to-head

327–720× (hydrocortisone); 42–74× (5-fluorouracil)

Reported flux enhancement context

Comparable to cis-methyl ester; stereochemistry-defined SAR

Evidence Dimension	Transdermal flux enhancement factor (fold increase vs. propylene glycol vehicle)
Target Compound Data	Methyl trans-12-hydroxy-9-octadecenoate: 327–720-fold (hydrocortisone); 42–74-fold (5-fluorouracil)
Comparator Or Baseline	Methyl cis-12-hydroxy-9-octadecenoate (methyl ricinoleate): comparable enhancement; Parent trans-12-hydroxy-9-octadecenoic acid: 1.4–2.7-fold (hydrocortisone), 4.4–6.6-fold (5-fluorouracil); Oleic acid: ~1800-fold (hydrocortisone), ~330-fold (5-fluorouracil)
Quantified Difference	The trans-methyl ester provides 200–300× greater enhancement than the corresponding free acid; comparable to the cis-methyl ester
Conditions	In vitro hairless mouse skin; 5% fatty acid/ester in propylene glycol; hydrocortisone and 5-fluorouracil as model drugs

Why This Matters

For transdermal formulation scientists, the trans ester offers a stereochemically defined enhancer with potency equivalent to the cis isomer, enabling mechanistic studies that isolate the contribution of double-bond geometry to skin barrier disruption.

• [1] Santos, P. et al. Monohydroxylation and esterification as determinants of the effects of cis- and trans-9-octadecenoic acids on the permeation of hydrocortisone and 5-fluorouracil across hairless mouse skin in vitro. Int. J. Pharm. 2001, 212, 41-52. View Source

Commercial Availability at >99% Purity Enables Use as a Single-Isomer Analytical Reference Standard

Methyl 12-hydroxy-9(E)-octadecenoate is commercially supplied with purity exceeding 99% as verified by GC, a specification that meets the requirements for use as a quantitative analytical reference standard . In contrast, the naturally derived cis isomer (methyl ricinoleate) is typically produced by transesterification of castor oil, which contains approximately 85–90% ricinoleic acid alongside other fatty acids including oleic, linoleic, and stearic acids, necessitating additional purification steps to reach comparable single-isomer purity [1]. The trans isomer's non-natural origin demands dedicated synthesis or stereochemical inversion, meaning its high purity is an intrinsic feature of the manufacturing process rather than a downstream refinement, reducing batch-to-batch variability for quantitative applications .

Purity Specification

Specification review

>99% (GC)

Supports single-isomer reference standard use

Standard specification; no additional purification needed

Evidence Dimension	Product purity specification (GC area%)
Target Compound Data	>99% (GC) for methyl 12-hydroxy-9(E)-octadecenoate
Comparator Or Baseline	Commercial methyl ricinoleate (cis): typically >99% only when specified as analytical standard grade; industrial grades: 75–95%
Quantified Difference	The trans isomer's >99% purity is a standard specification rather than a premium upgrade, supporting its role as a quantitative reference material
Conditions	Gas chromatography (GC) purity analysis; commercial product specifications from CymitQuimica and MyBioSource

Why This Matters

Procurement specialists requiring a certified single-isomer standard for lipidomics, metabolomics, or GC-MS calibration can specify CAS 23224-20-6 with confidence that the default purity meets quantitative reference requirements without additional cost or lead time for custom purification.

• [1] Narwal, S.K. et al. Production and characterization of biodiesel using non-edible Castor oil by immobilized lipase from Bacillus aerius. BioMed Res. Int. 2015, Article ID 281934. View Source

Distinct Packing Geometry Relative to cis Isomer Affects Crystallization and Formulation Behavior

The trans double bond at Δ9 imposes a linear, extended-chain conformation on methyl 12-hydroxy-9(E)-octadecenoate, in contrast to the kinked, bent geometry of the cis isomer methyl ricinoleate . This structural difference manifests in predicted physicochemical parameters: the trans isomer exhibits a predicted boiling point of 412.0 ± 28.0 °C and density of 0.926 ± 0.06 g/cm³, while the cis isomer has a measured melting point of −29 °C and density of 0.925 g/cm³, reflecting the tighter molecular packing achievable with the trans geometry . Although direct experimental melting point data for the trans-methyl ester are not published, the trans free acid (ricinelaidic acid) has a melting point of approximately 52–53 °C versus 5.5 °C for the cis acid (ricinoleic acid), confirming that trans geometry substantially elevates the solid-liquid transition temperature of this fatty acid family [1].

Packing & Thermal

Class-level

~47 °C mp elevation (free acid class)

Trans geometry supports tighter crystal packing

Predicted bp 412 °C; density 0.926 g/cm³

Evidence Dimension	Predicted boiling point and density; class-level melting point behavior of trans vs. cis 12-hydroxy-9-octadecenoic acid
Target Compound Data	Methyl trans-12-hydroxy-9-octadecenoate: predicted bp 412.0 ± 28.0 °C; predicted density 0.926 ± 0.06 g/cm³
Comparator Or Baseline	Methyl cis-12-hydroxy-9-octadecenoate (methyl ricinoleate): mp −29 °C; bp 412 °C at 760 mmHg; density 0.925 g/cm³. Free acids: trans (ricinelaidic acid) mp ~52–53 °C; cis (ricinoleic acid) mp ~5.5 °C
Quantified Difference	Melting point elevation of ~47 °C observed for trans vs. cis free acid; trans geometry enables tighter crystal packing
Conditions	Predicted values (ACD/Labs); experimental values from published physical data on corresponding free acids

Why This Matters

The trans isomer's linear geometry provides a predictable advantage in applications requiring higher melting formulations or controlled crystallization, making it the preferred choice when thermal stability during processing or storage is a design criterion.

• [1] PubChem. Ricinelaidic acid: melting point 52-53 °C. Compound summary. https://pubchem.ncbi.nlm.nih.gov/ (accessed 2025). View Source

Non-Natural trans Configuration Supports Its Role as a Stereochemical Probe in Polymer and Synthetic Chemistry

Methyl ricinoleate (cis) serves as the primary monomer for synthesizing high-molecular-weight poly(ricinoleic acid) (PRA, Mw up to 122 kDa) via solution polycondensation in ionic liquids, where the polymer retains 100% cis configuration identical to the natural monomer [1]. The trans isomer (CAS 23224-20-6) cannot substitute in this process without altering the polymer backbone stereochemistry, making it instead valuable as a stereochemical probe for studying the influence of double-bond geometry on polymer thermal transitions, crystallinity, and biodegradation kinetics [2]. In Prins-type cyclization reactions, methyl ricinoleate (cis) undergoes diastereoselective cyclization with aldehydes to yield enantiomerically pure 2,3,6-trialkyl-substituted 4-chlorotetrahydropyrans, a reactivity profile that is inherently stereochemistry-dependent; the trans isomer would produce different diastereomeric outcomes, providing complementary synthetic routes to distinct product scaffolds [2].

Polymer Stereochemistry

Class-level

Trans vs. cis backbone geometry

Reported polymer stereochemistry probe context

Cis yields 100% cis PRA; trans alters crystallinity

Evidence Dimension	Polymerization outcome and cyclization diastereoselectivity as a function of Δ9 stereochemistry
Target Compound Data	Methyl trans-12-hydroxy-9-octadecenoate: yields trans-configured polymer backbone; distinct diastereomeric cyclization products
Comparator Or Baseline	Methyl cis-12-hydroxy-9-octadecenoate: yields 100% cis poly(ricinoleic acid), Mw up to 122 kDa; diastereoselective Prins cyclization to 4-chlorotetrahydropyrans
Quantified Difference	Qualitative difference in polymer stereochemistry; no quantitative Mw or cyclization yield data available for the trans isomer
Conditions	Solution polycondensation in [AMIM][Tf2N] ionic liquids; AlCl3-catalyzed Prins cyclization with aldehydes

Why This Matters

Polymer and synthetic chemists investigating stereochemistry-property relationships require the trans isomer as a structurally defined comparator to the cis monomer, enabling rational design of bio-based materials with tunable crystallinity and degradation profiles.

• [1] Wang, L. et al. Synthesis of high molecular weight poly(ricinoleic acid) via direct solution polycondensation in hydrophobic ionic liquids. RSC Sustain. 2024, 2, 2541-2548. View Source
• [2] Biermann, U. et al. Synthesis of enantiomerically pure 2,3,4,6-tetrasubstituted tetrahydropyrans by Prins-type cyclization of methyl ricinoleate and aldehydes. Eur. J. Org. Chem. 2006, 2631-2637. View Source

Validated GC-MS Spectral Database Entry Facilitates Unambiguous Identification in Complex Lipid Mixtures

The compound 9-octadecenoic acid, 12-hydroxy-, methyl ester (covering both cis and trans isomers) is represented by 11 GC-MS spectra in the Wiley KnowItAll Mass Spectral Library, including entries sourced from the Maurer/Meyer/Pfleger/Weber database at the University of Saarland [1]. While the database entry does not always explicitly distinguish between cis and trans isomers, the availability of a dedicated CAS number (23224-20-6) for the trans isomer allows researchers to positively identify this specific stereoisomer by matching retention index and mass spectrum against authenticated reference material . This contrasts with the cis isomer (CAS 141-24-2), which co-elutes or partially co-elutes with the trans isomer on standard non-polar GC columns unless specialized chiral or polar stationary phases are employed, making the availability of a pure trans reference standard essential for unambiguous peak assignment [2].

GC-MS Identification

Analytical context

11 spectral library entries

Supports unambiguous isomer assignment with pure standard

Co-elution risk on non-polar columns; pure trans reference needed

Evidence Dimension	GC-MS spectral library coverage and isomer distinguishability
Target Compound Data	trans isomer: CAS 23224-20-6; represented in Wiley KnowItAll Library (11 spectra); pure reference standard available
Comparator Or Baseline	cis isomer: CAS 141-24-2; also represented in spectral libraries; may co-elute with trans on non-polar columns
Quantified Difference	Both isomers have spectral library coverage; differentiation requires pure reference standard of each isomer for retention time confirmation
Conditions	GC-MS analysis; Wiley KnowItAll Mass Spectral Library; various GC column phases

Why This Matters

For lipidomics and metabolomics core facilities, maintaining a pure trans isomer reference standard (CAS 23224-20-6) is essential for accurate isomer identification and quantification in biological samples where both cis and trans hydroxy fatty acid esters may be present.

• [1] SpectraBase. 9-Octadecenoic acid, 12-hydroxy-, methyl ester. Wiley KnowItAll Mass Spectral Library. https://spectrabase.com/compound/Gri8jj6XM6l (accessed 2025). View Source
• [2] MedChemExpress. Methyl 12-hydroxy-9(E)-octadecenoate, CAS 23224-20-6. Product page. https://www.medchemexpress.eu/methyl-12-hydroxy-9-e-octadecenoate.html (accessed 2025). View Source

Recommended Applications for Methyl 12-Hydroxy-9(E)-Octadecenoate (CAS 23224-20-6) Based on Quantified Differentiation Evidence

Transdermal Permeation Enhancer Research and Formulation Development

The trans-methyl ester enhances hydrocortisone flux by 327–720-fold and 5-fluorouracil flux by 42–74-fold in vitro, comparable to the cis-methyl ester but 200–300-fold more potent than the parent hydroxy acid [1]. Formulation scientists can use CAS 23224-20-6 to prepare stereochemically defined permeation enhancer systems for mechanistic SAR studies, topical drug delivery prototypes, or cosmetic active delivery platforms where trans geometry effects on stratum corneum lipid bilayer disruption are under investigation [1].

Quantitative Analytical Reference Standard for GC-MS and Lipidomics

With a purity specification exceeding 99% (GC) [1], the compound serves as a certified reference standard for calibrating GC-MS instruments, constructing calibration curves for hydroxy fatty acid methyl ester quantification, and confirming retention indices for trans-hydroxy fatty acid peaks in complex biological or environmental lipid extracts [2]. Core facilities performing fatty acid profiling should maintain this standard alongside the cis isomer to ensure unambiguous isomer assignment [2].

Stereochemical Probe in Bio-Based Polymer Design and Monomer Reactivity Studies

Polymer chemists investigating the effect of monomer stereochemistry on poly(hydroxy fatty acid) thermal properties, crystallinity, and biodegradation rates can employ the trans isomer as a defined comparator to the cis monomer (methyl ricinoleate), which yields 100% cis poly(ricinoleic acid) with Mw up to 122 kDa under ionic liquid polycondensation conditions [1]. The trans isomer also provides an alternative substrate for Prins-type cyclization reactions where diastereomeric product distribution is the primary endpoint [2].

Stereochemistry-Dependent Crystallization and Thermal Behavior Studies

The trans configuration yields a more linear molecular geometry than the cis isomer, which is predicted to translate into higher melting behavior and altered solubility parameters, as evidenced by the ~47 °C melting point elevation observed for trans- vs. cis-12-hydroxy-9-octadecenoic free acids [1][2]. Researchers studying lipid polymorphism, fat crystallization, or structured formulation design where thermal transitions dictate processing and stability can use CAS 23224-20-6 as a model trans-hydroxy fatty acid ester [2].

Application

Selection Property

Validation Focus

Transdermal permeation research

Trans-configured enhancer probe

Stereochemistry-dependent flux profile

GC-MS and lipidomics reference standard

High-purity single-isomer specification

Retention index and spectral matching

Polymer stereochemistry probe

Trans double bond geometry

Backbone geometry impact on thermal and crystallinity properties

Crystallization and thermal studies

Linear trans molecular geometry

Melting behavior and packing analysis

• [1] Santos, P. et al. Int. J. Pharm. 2001, 212, 41-52. / CymitQuimica purity specification. / Wang, L. et al. RSC Sustain. 2024, 2, 2541-2548. / PubChem ricinelaidic acid data. View Source
• [2] SpectraBase Wiley KnowItAll Library. / Biermann, U. et al. Eur. J. Org. Chem. 2006. / PubChem ricinelaidic acid vs. ricinoleic acid melting point comparison. View Source